Cas no 306951-60-0 (2-(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide)

• Product Name: 2-(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide
• CAS No: 306951-60-0
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 3057871
• PubChem ID: 876968
• Update Time: 2025-04-21

2-(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-((1-benzyl-1H-benzo[d]imidazol-2-yl)thio)acetohydrazide
• 2-(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanylacetohydrazide
• 2-[(1-benzyl-1H-benzimidazol-2-yl)sulfanyl]acetohydrazide
• G21037
• BIM-0036327.P001
• 306951-60-0
• 2-[(1-Benzyl-1H-benzimidazol-2-yl)sulfanyl]ethanehydrazonic acid
• Oprea1_519911
• GMA95160
• SR-01000222834
• ANZAMLXLPQKXOK-UHFFFAOYSA-N
• SCHEMBL7757607
• 2-[(1-benzyl-1H-1,3-benzodiazol-2-yl)sulfanyl]acetohydrazide
• Z56785748
• AKOS000268654
• C16H16N4OS
• 2-(1-benzylbenzimidazol-2-yl)sulfanylacetohydrazide
• AB00100368-01
• DTXSID90974423
• Cambridge id 5892706
• SR-01000222834-1
• CBMicro_036393
• STK791239
• CS-0222262
• 2-(1-benzyl-1H-benzo[d]imidazol-2-ylthio)acetohydrazide
• EN300-110733

• Inchi： 1S/C16H16N4OS/c17-19-15(21)11-22-16-18-13-8-4-5-9-14(13)20(16)10-12-6-2-1-3-7-12/h1-9H,10-11,17H2,(H,19,21)
• InChI Key： ANZAMLXLPQKXOK-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 312.10448232Da
• Monoisotopic Mass: 312.10448232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles